Cas no 329-95-3 (3-Thia-7-azabicyclo[3.3.1]nonane)

3-Thia-7-azabicyclo[3.3.1]nonane structure

329-95-3 structure

Product Name:3-Thia-7-azabicyclo[3.3.1]nonane

CAS No:329-95-3

MF:C₇H₁₃NS

MW:143.24982047081

CID:2822304

PubChem ID:15035835

Update Time:2025-09-24

3-Thia-7-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

- DUYSRTMRDDRCQC-UHFFFAOYSA-N
- SCHEMBL6369384
- DTXSID00567305
- 3-thia-7-azabicyclo[3.3.1]-nonane
- EN300-658661
- 329-95-3
- 3-Thia-7-azabicyclo[3.3.1]nonane
- AKOS006357130
- Inchi： 1S/C7H13NS/c1-6-2-8-3-7(1)5-9-4-6/h6-8H,1-5H2
- InChI Key： DUYSRTMRDDRCQC-UHFFFAOYSA-N
- SMILES： S1CC2CNCC(C1)C2

Computed Properties

Exact Mass: 143.07687059Da
Monoisotopic Mass: 143.07687059Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 95.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 37.3Å²

3-Thia-7-azabicyclo[3.3.1]nonane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-658661-0.05g	3-thia-7-azabicyclo[3.3.1]nonane	329-95-3		0.05g	$888.0	2023-05-29
Enamine	EN300-658661-0.1g	3-thia-7-azabicyclo[3.3.1]nonane	329-95-3		0.1g	$930.0	2023-05-29
Enamine	EN300-658661-0.25g	3-thia-7-azabicyclo[3.3.1]nonane	329-95-3		0.25g	$972.0	2023-05-29
Enamine	EN300-658661-0.5g	3-thia-7-azabicyclo[3.3.1]nonane	329-95-3		0.5g	$1014.0	2023-05-29
Enamine	EN300-658661-1.0g	3-thia-7-azabicyclo[3.3.1]nonane	329-95-3		1g	$1057.0	2023-05-29
Enamine	EN300-658661-2.5g	3-thia-7-azabicyclo[3.3.1]nonane	329-95-3		2.5g	$2071.0	2023-05-29
Enamine	EN300-658661-5.0g	3-thia-7-azabicyclo[3.3.1]nonane	329-95-3		5g	$3065.0	2023-05-29
Enamine	EN300-658661-10.0g	3-thia-7-azabicyclo[3.3.1]nonane	329-95-3		10g	$4545.0	2023-05-29

3-Thia-7-azabicyclo[3.3.1]nonane Related Literature

1. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143

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